Cas no 898630-27-8 (N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is a triazine-based compound featuring a morpholine substituent and dichlorophenyl/dimethylphenyl functional groups. Its molecular structure imparts stability and selective reactivity, making it suitable for applications in agrochemical and pharmaceutical research. The presence of electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its versatility in synthetic pathways. The morpholine moiety contributes to improved solubility and bioavailability, while the triazine core offers a robust scaffold for further derivatization. This compound is particularly valuable in the development of herbicides, fungicides, or kinase inhibitors due to its balanced lipophilicity and structural tunability. Its well-defined synthesis route ensures reproducibility for industrial-scale applications.
N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine structure
898630-27-8 structure
Product Name:N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
CAS No:898630-27-8
MF:C21H22Cl2N6O
MW:445.34498167038
CID:5485190
PubChem ID:18580146
Update Time:2025-11-01

N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
    • 2-N-(3,5-dichlorophenyl)-4-N-(3,5-dimethylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
    • F2703-0247
    • STL270421
    • 898630-27-8
    • AKOS016391435
    • N-(3,5-dichlorophenyl)-N'-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
    • N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
    • Inchi: 1S/C21H22Cl2N6O/c1-13-7-14(2)9-17(8-13)24-19-26-20(25-18-11-15(22)10-16(23)12-18)28-21(27-19)29-3-5-30-6-4-29/h7-12H,3-6H2,1-2H3,(H2,24,25,26,27,28)
    • InChI Key: BCEDPDWUKAVSPV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)NC1N=C(NC2C=C(C)C=C(C)C=2)N=C(N=1)N1CCOCC1)Cl

Computed Properties

  • Exact Mass: 444.1232147g/mol
  • Monoisotopic Mass: 444.1232147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 75.2Ų

N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Pricemore >>

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Additional information on N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Comprehensive Analysis of N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-27-8)

The compound N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine, with CAS No. 898630-27-8, is a specialized triazine derivative that has garnered significant attention in the fields of organic chemistry and material science. Its unique molecular structure, featuring a 1,3,5-triazine core substituted with dichlorophenyl, dimethylphenyl, and morpholine groups, makes it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in pharmaceutical development, agrochemical formulations, and advanced material synthesis.

One of the key reasons for the growing interest in CAS No. 898630-27-8 is its role in the development of novel heterocyclic compounds. Heterocycles like 1,3,5-triazine are fundamental building blocks in medicinal chemistry, often used to design bioactive molecules with applications in drug discovery. The presence of both electron-withdrawing (dichlorophenyl) and electron-donating (dimethylphenyl) groups in this compound allows for fine-tuning of its electronic properties, which is crucial for optimizing molecular interactions in biological systems. This has led to its exploration in targeted therapy research, particularly in areas such as kinase inhibition and receptor modulation.

In addition to its pharmaceutical potential, N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is also being studied for its applications in agrochemicals. The triazine scaffold is well-known for its herbicidal and fungicidal properties, and modifications with aromatic amines and morpholine can enhance its efficacy and selectivity. Recent studies have focused on its potential as a crop protection agent, with particular interest in its environmental stability and low toxicity profile. These attributes align with the increasing demand for sustainable agriculture solutions, a topic that has become a major focus in both academic and industrial research.

The synthesis of CAS No. 898630-27-8 involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The morpholine moiety is particularly noteworthy, as it contributes to the compound's solubility and bioavailability, making it a valuable feature in drug design. Researchers have also explored its crystal structure and hydrogen bonding patterns, which are critical for understanding its solid-state properties and intermolecular interactions. These studies are often cited in discussions about molecular engineering and supramolecular chemistry, two rapidly evolving fields that are driving innovation in functional materials.

From a commercial perspective, N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is available through specialized chemical suppliers and custom synthesis providers. Its high purity grade and batch-to-batch consistency are essential for researchers who require reliable materials for their experiments. The compound's structural complexity and functional diversity make it a popular choice for high-throughput screening and combinatorial chemistry, both of which are widely used in modern drug discovery pipelines.

As the scientific community continues to explore the potential of CAS No. 898630-27-8, its applications are likely to expand into new areas. For instance, recent advancements in computational chemistry have enabled more efficient molecular docking and virtual screening of triazine derivatives, opening doors for its use in precision medicine. Additionally, its photophysical properties are being investigated for potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors. These developments highlight the compound's versatility and its relevance to cutting-edge research topics.

In conclusion, N2-(3,5-dichlorophenyl)-N4-(3,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-27-8) represents a fascinating example of how heterocyclic chemistry can yield compounds with diverse and valuable properties. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing research and innovation. For scientists and industry professionals seeking to leverage its potential, understanding its synthetic pathways, structural features, and functional capabilities is essential. As the demand for specialty chemicals grows, compounds like this will undoubtedly play a pivotal role in shaping the future of scientific discovery and technological advancement.

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